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Compound of Interest

Compound Name: finasteride

Cat. No.: B7804897

Get Quote

For Immediate Implementation by Laboratory Personnel

Finasteride, a potent 5-alpha-reductase inhibitor, requires meticulous handling and disposal

procedures due to its classification as a hazardous drug. This guide provides essential, step-

by-step instructions for researchers, scientists, and drug development professionals to ensure

the safe and compliant disposal of finasteride waste streams, thereby protecting personnel

and the environment. Adherence to these protocols is critical for maintaining laboratory safety

and regulatory compliance.

Finasteride Hazard Profile
A summary of key hazard information for finasteride is presented below. This information

underscores the importance of the disposal procedures outlined in this document.
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Hazard
Classification

Description
Primary Route of
Exposure

Key Precaution

NIOSH Hazardous

Drug

Poses a potential for

reproductive and

developmental

toxicity.

Inhalation of dust, skin

absorption, ingestion.

Women who are

pregnant or may

become pregnant

should not handle

crushed or broken

tablets or powder.[1]

Harmful if Swallowed

May cause adverse

health effects if

ingested.[2][3]

Ingestion.

Do not eat, drink, or

smoke when handling.

Wash hands

thoroughly after

handling.[2][3][4]

Suspected

Reproductive Toxin

May damage fertility

or the unborn child.[2]

[3]

Inhalation, skin

contact, ingestion.

Use appropriate

personal protective

equipment (PPE),

including gloves and

lab coat.[2][3][4]

Environmental Hazard

Very toxic to aquatic

life with long-lasting

effects.[3]

Improper disposal

leading to

environmental

release.

Do not dispose of

down the drain or in

regular trash.[3]

Experimental Protocols for Disposal
The proper disposal of finasteride is contingent on its form (solid or in solution) and must be

conducted in accordance with federal, state, and local regulations. Finasteride is listed as a

hazardous drug by the National Institute for Occupational Safety and Health (NIOSH),

necessitating specific handling precautions. While pure finasteride is not explicitly listed as a

P- or U-listed hazardous waste under the Resource Conservation and Recovery Act (RCRA),

its formulation in certain solvents may render the entire waste stream a characteristic

hazardous waste.
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Step 1: Personal Protective Equipment (PPE) and
Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

Gloves: Two pairs of chemotherapy-rated gloves are recommended.

Lab Coat: A disposable or dedicated lab coat.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: If handling bulk powder or creating aerosols, a NIOSH-approved

respirator is necessary.

All handling of finasteride, especially in its powdered form, should be conducted within a

chemical fume hood to minimize inhalation exposure.[4]

Step 2: Waste Segregation and Containment
Proper segregation of finasteride waste is crucial. Three primary waste streams should be

considered:

Solid Finasteride Waste: This includes expired or unused pure finasteride powder,

contaminated weighing papers, and disposable equipment that has come into direct contact

with solid finasteride.

Finasteride Solutions: Solutions of finasteride in various solvents (e.g., ethanol, DMSO).

The hazardous characteristics of the solvent will dictate the disposal route.

Contaminated Labware and PPE: This includes items such as gloves, pipette tips, and empty

vials.

All finasteride waste must be collected in designated, sealed, and clearly labeled hazardous

waste containers. The label should include "Hazardous Waste," the chemical name

"Finasteride," and any other components of the mixture.

Step 3: Disposal of Solid Finasteride Waste
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Carefully collect all solid finasteride waste, including contaminated materials, in a

designated hazardous waste container.

This container should be black, as is standard for hazardous pharmaceutical waste.

Store the sealed container in a designated satellite accumulation area until it is collected by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor.

Step 4: Disposal of Finasteride Solutions
The disposal of finasteride solutions depends on the solvent used:

Aqueous Solutions: While the finasteride itself is an environmental hazard, disposal of

aqueous solutions will be dictated by local regulations. Consult your institution's EHS for

specific guidance. Do not pour down the drain.[3]

Flammable Solvents (e.g., Ethanol): If finasteride is dissolved in a solvent that exhibits

hazardous characteristics, such as ignitability (a flashpoint below 140°F or 60°C), the entire

solution is considered RCRA hazardous waste. This waste must be collected in a designated

container for flammable hazardous waste, often labeled with the waste code D001.

Other Organic Solvents (e.g., DMSO): Collect these solutions in a designated hazardous

waste container for organic solvent waste. Do not mix with other waste streams unless

permitted by your institution's EHS.

Step 5: Disposal of Contaminated Labware and PPE
All disposable items that have come into contact with finasteride (gloves, pipette tips, etc.)

should be considered contaminated.

Collect these items in the designated black container for hazardous pharmaceutical waste.

Empty vials that once contained finasteride should also be disposed of in this container.

Mandatory Visualizations
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The following diagrams illustrate the decision-making process and workflow for the proper

disposal of finasteride in a laboratory setting.
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Caption: Finasteride Disposal Workflow for Research Laboratories.

This comprehensive guide ensures that the disposal of finasteride is handled in a manner that

prioritizes safety and environmental protection. By following these procedures, research

facilities can maintain compliance with regulations and foster a culture of safety. Always consult

your institution's specific guidelines and Environmental Health and Safety department for any

additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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